![molecular formula C9H9NO B079029 2-Methyl-1H-indol-5-ol CAS No. 13314-85-7](/img/structure/B79029.png)
2-Methyl-1H-indol-5-ol
Overview
Description
Synthesis Analysis
The synthesis of indole derivatives, including 2-Methyl-1H-indol-5-ol, often involves multistep chemical processes. For example, the synthesis and structural evaluation of related indole compounds have been reported through methods like Diels-Alder cycloaddition, acid-catalyzed cyclization, and subsequent derivatization processes (Kukuljan, Kranjc, & Perdih, 2016). Another approach described involves manufacturing synthesis that can scale up production, highlighting the feasibility of large-scale manufacturing under optimized conditions (Huang, Zhang, Zhang, & Wang, 2010).
Molecular Structure Analysis
Detailed molecular structure analysis of indole derivatives, including studies on their electronic structure, hydrogen bonding, solvent effects, and spectral features, has been carried out using techniques such as density functional theory (DFT) and single-crystal X-Ray diffraction analysis. These studies provide insights into the ground state geometry, molecular properties, and intra- and inter-molecular interactions of compounds like this compound (Srivastava et al., 2017).
Chemical Reactions and Properties
Indole derivatives participate in a variety of chemical reactions, leading to the synthesis of complex molecules. For instance, the reactivity of such compounds has been explored in the context of forming carbazole and pyrrolo[2,3-b]indoles through domino reactions, highlighting their versatility in synthetic organic chemistry (Kawasaki et al., 2005).
Scientific Research Applications
Enantioselective Synthesis : 2-Methyl-1H-indol-5-ol derivatives are used in lipase-catalyzed kinetic resolution to achieve enantioselective synthesis of N-substituted indoles, demonstrating its importance in producing enantiomerically enriched compounds (Borowiecki, Dranka, & Ochal, 2017).
Drug Development for Cognitive Disorders : It's a critical component in the development of novel serotonin 6 (5-HT6) receptor antagonists like SUVN-502, showing potential in the treatment of Alzheimer's Disease (Nirogi et al., 2017).
Process Chemistry and Drug Formulation : In the context of early clinical drug development, this compound derivatives are significant in the synthesis design and formulation of pharmaceuticals (Abdel-Magid & Caron, 2006).
Study of Nucleophilic Reactivities : It's used in research to understand nucleophilic reactivities of indoles, aiding in the comprehension of reaction mechanisms involving indole structures (Lakhdar et al., 2006).
Manufacturing Synthesis : Large-scale manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole, a derivative, illustrates its industrial applicability and the feasibility of its production on a larger scale (Huang, Zhang, Zhang, & Wang, 2010).
Interaction with Metal Ions : Studies on its complexes with metal ions like Zn(II), Cd(II), and Pt(II) provide insights into its potential in developing anti-inflammatory drugs (Dendrinou-Samara et al., 1998).
Novel Synthetic Cannabinoids : Its derivatives are found in 'legal high' products and can be a subject of abuse, necessitating studies for detection in human urine samples (Mogler et al., 2018).
Antibacterial and Antitubercular Activity : Derivatives of this compound have been synthesized and tested for antibacterial and antitubercular activities, showing its significance in developing new therapeutic agents (Akhaja & Raval, 2011).
Future Directions
Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . The success of computer-aided drug design in the fields of cancer and anti-viral drugs has accelerated in silico studies in antibacterial drug development . This suggests that indole derivatives, including “2-Methyl-1H-indol-5-ol”, could be potential candidates for future drug development.
Mechanism of Action
Target of Action
2-Methyl-1H-indol-5-ol, like many indole derivatives, is known to interact with a variety of targets in the body. Indole derivatives have been found to bind with high affinity to multiple receptors . They play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders . .
Mode of Action
Indole derivatives in general are known to interact with their targets, leading to various changes in the body . For instance, some indole derivatives have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They maintain intestinal homeostasis and impact liver metabolism and the immune response . Gut microbiota is involved in the bioconversion of indoles from tryptophan, which is an essential amino acid derived entirely from the diet . .
Result of Action
Indole derivatives in general have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
properties
IUPAC Name |
2-methyl-1H-indol-5-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-6-4-7-5-8(11)2-3-9(7)10-6/h2-5,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDWJZBVEVLTXDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1)C=CC(=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10157978 | |
Record name | 2-Methyl-1H-indol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10157978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13314-85-7 | |
Record name | 2-Methyl-1H-indol-5-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13314-85-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-1H-indol-5-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013314857 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methyl-1H-indol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10157978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1H-indol-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.027 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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